Cas no 1797970-54-7 (4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide)

• Product Name: 4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide
• CAS No: 1797970-54-7
• MF: C₁₄H₂₂N₂O₄S₃
• MW: 378.53047990799
• CID: 5799691
• Update Time: 2025-05-23

4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-tert-butylsulfanylpyrrolidin-1-yl)sulfonylbenzenesulfonamide
• 4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide

• Inchi： 1S/C14H22N2O4S3/c1-14(2,3)21-11-8-9-16(10-11)23(19,20)13-6-4-12(5-7-13)22(15,17)18/h4-7,11H,8-10H2,1-3H3,(H2,15,17,18)
• InChI Key： SUHHYCONLIHURL-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(S(N2CCC(SC(C)(C)C)C2)(=O)=O)C=C1

Additional information on 4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1797970-54-7 and Product Name: 4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide

The compound identified by the CAS number 1797970-54-7 and the product name 4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this compound, particularly the presence of a tert-butylsulfanyl group and a pyrrolidin-1-yl moiety, contribute to its unique chemical and pharmacological properties.

Recent studies have highlighted the potential of sulfonylbenzene derivatives in drug development. The sulfonamide functional group, as seen in the 4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide, is known for its ability to enhance binding affinity to biological targets. This property is particularly valuable in the design of small-molecule inhibitors for therapeutic applications. The tert-butylsulfanyl substituent further modulates the electronic and steric environment of the molecule, influencing its interactions with biological receptors.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in modulating various biological pathways. The pyrrolidin ring, a common motif in bioactive molecules, is known to contribute to oral bioavailability and metabolic stability. The combination of these structural elements makes 4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its interaction with enzymes and receptors involved in disease pathways. Preliminary computational studies suggest that it may exhibit inhibitory activity against certain kinases, which are critical targets in oncology research. The sulfonamide group's ability to form hydrogen bonds with polar residues in protein active sites enhances its binding potential. Additionally, the steric bulk provided by the tert-butylsulfanyl group helps to optimize interactions with specific binding pockets.

Experimental investigations have begun to unravel the pharmacokinetic profile of this compound. In vitro studies indicate that it demonstrates reasonable solubility in aqueous media, which is essential for formulation development. Furthermore, preliminary toxicity assays have shown low acute toxicity profiles, suggesting its safety for further preclinical testing. These findings are crucial for advancing the compound into clinical trials and eventual therapeutic use.

The synthesis of 4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been pivotal in constructing the complex framework of this molecule. The synthesis strategy also emphasizes green chemistry principles, minimizing waste and optimizing energy efficiency.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and identify potential drug-like properties. These simulations provide valuable insights into how structural modifications might enhance biological activity. By leveraging computational tools, researchers can accelerate the drug discovery process and prioritize compounds for experimental validation.

As research progresses, interdisciplinary collaboration will be essential in maximizing the therapeutic potential of this compound. Combining expertise from medicinal chemistry, pharmacology, and bioinformatics will enable a comprehensive understanding of its mechanisms of action. This holistic approach is critical for translating laboratory findings into effective treatments for patients.

The development pipeline for 4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide is still in its early stages, but initial results are promising. Future studies will focus on optimizing its pharmacological properties through structure-based drug design. Additionally, exploring its potential in combination therapies may unlock new therapeutic strategies against challenging diseases.

In conclusion, 4-{[3-(tert-butylsulfanyl)pyrrolidin-1-yl]sulfonyl}benzene-1-sulfonamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a compelling target for further research. As scientific understanding evolves, this compound may pave the way for innovative treatments that improve patient outcomes.